Cas no 108791-60-2 (2-bromo-3-hydroxy-5-methoxybenzaldehyde)
108791-60-2 structure
Product Name:2-bromo-3-hydroxy-5-methoxybenzaldehyde
CAS No:108791-60-2
MF:C8H7BrO3
MW:231.043381929398
CID:1186933
PubChem ID:13737637
Update Time:2025-04-20
2-bromo-3-hydroxy-5-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3-hydroxy-5-methoxybenzaldehyde
- 108791-60-2
- DTXSID70548045
-
- Inchi: 1S/C8H7BrO3/c1-12-6-2-5(4-10)8(9)7(11)3-6/h2-4,11H,1H3
- InChI Key: GFJBSJRHENOLOW-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CC=1C=O)OC)O
Computed Properties
- Exact Mass: 229.95781
- Monoisotopic Mass: 229.95786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-bromo-3-hydroxy-5-methoxybenzaldehyde Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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